Cas no 2172193-92-7 ({1-2-(4-methylpiperidin-1-yl)ethylazetidin-2-yl}methanamine)

• Product Name: {1-2-(4-methylpiperidin-1-yl)ethylazetidin-2-yl}methanamine
• CAS No: 2172193-92-7
• MF: C₁₂H₂₅N₃
• MW: 211.347002744675
• CID: 6083282
• PubChem ID: 165517936
• Update Time: 2025-07-09

{1-2-(4-methylpiperidin-1-yl)ethylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(4-methylpiperidin-1-yl)ethylazetidin-2-yl}methanamine
• EN300-1281973
• {1-[2-(4-methylpiperidin-1-yl)ethyl]azetidin-2-yl}methanamine
• 2172193-92-7

• Inchi： 1S/C12H25N3/c1-11-2-5-14(6-3-11)8-9-15-7-4-12(15)10-13/h11-12H,2-10,13H2,1H3
• InChI Key： DBJNPOXYPNIDCS-UHFFFAOYSA-N
• SMILES： N1(CCN2CCC(C)CC2)CCC1CN

Computed Properties

• Exact Mass: 211.204847810g/mol
• Monoisotopic Mass: 211.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.5Ų

Additional information on {1-2-(4-methylpiperidin-1-yl)ethylazetidin-2-yl}methanamine

{1-2-(4-Methylpiperidin-1-yl)ethylazetidin-2-yl}methanamine: A Comprehensive Overview

{1-2-(4-Methylpiperidin-1-yl)ethylazetidin-2-yl}methanamine, also known by its CAS number 2172193-92-7, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development. The molecule consists of a methanamine core, an azetidine ring, and a 4-methylpiperidine substituent, which collectively contribute to its versatile reactivity and selectivity.

The synthesis of {1-2-(4-Methylpiperidin-1-yl)ethylazetidin-2-yl}methanamine involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have explored various synthetic pathways, including nucleophilic substitution, ring-opening reactions, and coupling techniques, to optimize the production of this compound. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for pharmacological studies.

One of the most exciting developments involving this compound is its role in drug discovery. Preclinical studies have demonstrated that {1-2-(4-Methylpiperidin-1-yl)ethylazetidin-2-yl}methanamine exhibits potent bioactivity against several disease targets, including neurodegenerative disorders and inflammatory conditions. Its ability to modulate key cellular pathways makes it a valuable lead compound for the development of novel therapeutics.

In addition to its pharmacological applications, {1-2-(4-Methylpiperidin-1-yl)ethylazetidin-2-yl}methanamine has shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as polymers and nanomaterials. Researchers are actively investigating its potential as a building block for constructing functional materials with tailored properties.

The safety and environmental impact of {1-Methanamine derivatives} have also been a focus of recent studies. Regulatory agencies require thorough testing to ensure that compounds like {1-Methanamine derivatives} meet safety standards before they can be commercialized. Fortunately, preliminary data suggest that this compound has a favorable safety profile, with minimal toxicity observed in preclinical models.

Looking ahead, the future of {1-Methanamine derivatives} seems bright. With ongoing research into its synthesis, applications, and safety profile, this compound is poised to make significant contributions to both medicine and materials science. As the scientific community continues to explore its potential, we can expect to see new breakthroughs that further enhance our understanding of this fascinating molecule.